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Compound of Interest

Compound Name: 6-Bromo-1-chlorophthalazine

Cat. No.: B1343828 Get Quote

Technical Support Center: 6-Bromo-1-
chlorophthalazine
This guide provides comprehensive safety protocols, troubleshooting, and frequently asked

questions for the handling and storage of 6-Bromo-1-chlorophthalazine, catering to

researchers, scientists, and professionals in drug development.

Safety and Hazard Information
6-Bromo-1-chlorophthalazine is a chemical compound that requires careful handling due to

its potential health hazards. Adherence to safety guidelines is crucial to ensure a safe

laboratory environment.

Hazard Identification and Classification:
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning

Pictogram: GHS07 (Exclamation Mark)

Experimental Protocol: Safe Handling Procedure
Objective: To outline a standardized procedure for the safe handling of 6-Bromo-1-
chlorophthalazine to minimize exposure and risk.

Materials:

6-Bromo-1-chlorophthalazine

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Lab coat

Fume hood

Spatula and weighing paper

Appropriate waste container

Procedure:
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Preparation: Before handling, ensure you are in a well-ventilated area, preferably a certified

chemical fume hood.[1]

Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, chemical-

resistant gloves, and safety goggles.[1][2]

Weighing and Transfer:

Carefully open the container to avoid creating dust.

Use a clean spatula to transfer the desired amount of the compound onto weighing paper.

If transferring to a reaction vessel, do so slowly and carefully to prevent splashing or

aerosol formation.[1]

Dissolution (if applicable): When dissolving the compound, add the solvent to the solid slowly

while stirring in a closed or contained system if possible.

Post-Handling:

Thoroughly clean the spatula and work area with an appropriate solvent.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Waste Disposal: Dispose of contaminated materials (e.g., weighing paper, gloves) and

excess 6-Bromo-1-chlorophthalazine in a designated hazardous waste container in

accordance with local, state, and federal regulations.[1]
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Issue Possible Cause Solution

Accidental Skin Contact
Direct contact with the solid or

a solution.

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation persists.[1]

Accidental Eye Contact
Splash or airborne particles

entering the eye.

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, lifting the

upper and lower eyelids

occasionally. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.[1]

Inhalation of Dust
Improper handling outside of a

fume hood.

Move the affected person to

fresh air. If breathing is difficult,

provide oxygen. If not

breathing, give artificial

respiration. Seek immediate

medical attention.[1]

Accidental Ingestion
Contamination of hands, food,

or drink.

Do NOT induce vomiting.

Rinse mouth thoroughly with

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.[1]

Spill Accidental dropping or

mishandling of the container.

Evacuate the area. Wear

appropriate PPE. For small

spills, gently sweep up the

solid material, avoiding dust

generation, and place it in a

sealed container for disposal.

For larger spills, follow your
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institution's emergency spill

response procedures.[1]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of 6-Bromo-1-chlorophthalazine?

A1: The primary hazards are that it is harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[2][3][4]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: You should always wear a lab coat, chemical-resistant gloves (such as nitrile), and safety

goggles or a face shield.[1][2]

Q3: How should I store 6-Bromo-1-chlorophthalazine?

A3: It should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Some suppliers recommend storage in an inert atmosphere at 2-8°C, while others state room

temperature is acceptable.[2][3][4] Always check the supplier's specific recommendations.

Q4: What should I do in case of a small spill?

A4: For a small spill, ensure the area is well-ventilated and you are wearing appropriate PPE.

Gently sweep up the solid material, trying to minimize dust, and place it into a sealed container

for proper waste disposal.[1]

Q5: Are there any known incompatibilities for this chemical?

A5: The safety data sheets recommend storing it away from incompatible materials, though

specific incompatibilities are not listed.[1] As a general precaution, avoid strong oxidizing

agents, strong acids, and strong bases.

Q6: What is the proper first aid procedure for ingestion?

A6: If ingested, do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[1]
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Caption: Logical workflow for the safe handling and storage of 6-Bromo-1-chlorophthalazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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